2-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C19H15Cl2NO2
• Molecular Weight: 360.2 g/mol
• SMILES: C1=CC=C(C(=C1)C(=O)N(CC2=CC=C(C=C2)Cl)CC3=CC=CO3)Cl
• InChI: InChI=1S/C19H15Cl2NO2/c20-15-9-7-14(8-10-15)12-22(13-16-4-3-11-24-16)19(23)17-5-1-2-6-18(17)21/h1-11H,12-13H2
• InChIKey: WGXDZOPRBYJFSD-UHFFFAOYSA-N

2-Chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879933-91-2, MF C₁₉H₁₅Cl₂NO₂, MW 360.2 g/mol) is a fully synthetic, disubstituted benzamide derivative that incorporates a 4-chlorobenzyl group and a furan-2-ylmethyl moiety on the amide nitrogen, with the benzamide aromatic ring bearing an ortho-chlorine substituent. The compound is classified as a screening-compound-grade small molecule intended exclusively for non-human research applications.

2-Chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide: Scientific Classification and Core Identity

2-Chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879933-91-2, MF C₁₉H₁₅Cl₂NO₂, MW 360.2 g/mol) is a fully synthetic, disubstituted benzamide derivative that incorporates a 4-chlorobenzyl group and a furan-2-ylmethyl moiety on the amide nitrogen, with the benzamide aromatic ring bearing an ortho-chlorine substituent [1]. The compound is classified as a screening-compound-grade small molecule intended exclusively for non-human research applications . Verified ¹H NMR and GC-MS reference spectra confirm its identity and purity-relevant spectral fingerprint, enabling unambiguous analytical identification [1]. Unlike many in-class screening compounds that lack authenticated spectral data, this compound is indexed in the Wiley Registry of Mass Spectral Data 2023 and the KnowItAll spectral libraries, providing a unique quality-assurance differentiator for procurement decisions [1].

1

Analytical identity

Spectra-verified compound with authenticated GC‑MS and ¹H NMR in Wiley/KnowItAll libraries.

2

Structural features

Ortho-chloro, 4-chlorobenzyl, and furan substituents provide distinct synthetic handles and physicochemical vectors.

3

Pharmacophore class

Belongs to chlorobenzyl benzamide chemotype reported in CETP and chemokine receptor inhibitor research.

• [1] SpectraBase (Wiley). 2-Chloro-N-[(4-chlorophenyl)methyl]-N-(furan-2-ylmethyl)benzamide. Compound ID: KTSqcrQbXBR. 1 NMR and 1 MS (GC) spectra. Wiley Registry of Mass Spectral Data 2023; KnowItAll GC-MS and NMR Libraries. https://spectrabase.com/compound/KTSqcrQbXBR (accessed 2026-05-10). View Source

Why Not Any Chlorobenzyl-Furan Benzamide? The Compound-Specific Selection Rationale

The chemical space of N-(chlorobenzyl)-N-(furan-2-ylmethyl)benzamides is deceptively broad. Even single-atom alterations—such as moving the chlorine on the benzamide ring from the 2-position to the 4-position, shifting the chlorine on the benzyl ring from para to ortho or meta, or replacing the furan oxygen with a saturated tetrahydrofuran ring—produce compounds with distinct molecular formulas, stereoelectronic properties, and analytical signatures . These seemingly minor structural variations can translate into divergent solubility, metabolic stability, target engagement profiles, and synthetic intermediate utility. Because the vast majority of these analogs are available only as uncharacterized screening library stocks, the availability of authenticated spectral data for a specific positional isomer becomes a critical procurement criterion. The evidence below quantifies where 2-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide is verifiably differentiated.

Positional isomerism: ortho vs para chlorine on benzamide ring alters electron distribution and may shift target engagement profiles.

Spectral verification gap: analog isomers (4‑Cl, 3‑Cl) lack authenticated reference spectra, complicating identity QC and dereplication.

Heterocycle substitution: replacing furan with tetrahydrofuran removes the aromatic π‑system, changing potential interaction modes.

Quantitative Differentiation Evidence: 2-Chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide vs. Closest Analogs

Verified Analytical Identity: GC-MS and ¹H NMR Reference Spectra vs. Uncharacterized Analog Stock

2-Chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide is supported by authenticated ¹H NMR and GC-MS spectra curated in the Wiley Registry of Mass Spectral Data 2023 and the KnowItAll spectral libraries [1]. In contrast, the 4-chloro positional isomer (CAS 879949-74-3), the 3-chloro isomer (CAS 879936-82-0), and the 2-chlorobenzyl isomer all lack equivalent published reference spectra in curated spectral databases, despite being listed on vendor catalogs . This means the target compound offers a unique spectral match advantage for dereplication and quality verification workflows.

GC-MS & ¹H NMR Spectra

Head‑to‑head

Target: authenticated spectra in Wiley Registry and KnowItAll. 4‑Cl, 3‑Cl isomers and 2‑chlorobenzyl analog: no curated reference spectra.

Supports streamlined identity verification for procurement and spectral matching workflows.

Spectra accessible via SpectraBase ID KTSqcrQbXBR.

Evidence Dimension	Availability of authenticated reference spectra in curated spectral libraries
Target Compound Data	Yes: ¹H NMR and GC-MS spectra available in Wiley Registry and KnowItAll libraries [1]
Comparator Or Baseline	4-Chloro isomer (CAS 879949-74-3): No reference spectra in Wiley/KnowItAll libraries . 3-Chloro isomer (CAS 879936-82-0): No reference spectra . N-(2-Chlorobenzyl)-N-(furan-2-ylmethyl)benzamide: No reference spectra .
Quantified Difference	Qualitative binary: Target = spectra present; analogs = spectra absent
Conditions	Spectra curated in Wiley Registry of Mass Spectral Data 2023 and KnowItAll GC-MS / NMR libraries; accessed via SpectraBase Compound ID KTSqcrQbXBR [1]

Why This Matters

For laboratories requiring regulatory-grade or publication-ready analytical identity confirmation, the availability of peer-curated reference spectra eliminates the need for costly in-house spectral acquisition and interpretation, directly reducing time-to-experiment and procurement risk.

• [1] SpectraBase (Wiley). 2-Chloro-N-[(4-chlorophenyl)methyl]-N-(furan-2-ylmethyl)benzamide. Compound ID: KTSqcrQbXBR. 1 NMR and 1 MS (GC) spectra. https://spectrabase.com/compound/KTSqcrQbXBR (accessed 2026-05-10). View Source

Ortho-Chloro Substitution on Benzamide Ring: Structural Differentiation from the 4-Chloro Isomer

The target compound carries a chlorine substituent at the ortho (2-) position of the benzamide aromatic ring, whereas the direct analog 4-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879949-74-3) bears the chlorine at the para (4-) position . The two compounds share the same molecular formula (C₁₉H₁₅Cl₂NO₂) and molecular weight (360.2 g/mol) but differ in connectivity, SMILES notation (Target: O=C(c1ccccc1Cl)N(Cc1ccc(Cl)cc1)Cc1ccco1; 4-Cl isomer: O=C(c1ccc(Cl)cc1)N(Cc1ccc(Cl)cc1)Cc1ccco1), and spatial chlorine projection . This positional isomerism affects the electron density distribution on the benzamide ring through differential inductive (-I) and resonance (±M) effects, altering H-bond acceptor strength at the carbonyl oxygen and the compound's overall dipole moment.

Ortho vs Para Cl Position

Head‑to‑head

Target: ortho‑Cl; 4‑Cl isomer: para‑Cl. Same MW (360.2) and formula, different SMILES and electrostatic surface.

Positional isomer affects electron distribution and may influence pharmacophore geometry.

No published bioactivity data for direct comparison; structural inference.

Evidence Dimension	Chlorine substitution position on benzamide ring
Target Compound Data	Ortho (2-position) chlorine
Comparator Or Baseline	4-Chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide: Para (4-position) chlorine
Quantified Difference	Positional isomer; same MW (360.2), same MF (C₁₉H₁₅Cl₂NO₂), different SMILES and 3D electrostatic surface
Conditions	Structural comparison based on published SMILES and InChI keys

Why This Matters

In SAR campaigns, ortho vs. para chlorine placement on benzamide scaffolds is a critical variable affecting target binding, metabolic stability, and off-rate kinetics. Researchers evaluating benzamide-based lead series must control for this variable; the target compound provides the ortho-chloro topology that may be required for specific pharmacophore models.

4-Chlorobenzyl vs. 2-Chlorobenzyl Substituent: Distinct Molecular Formula and Physicochemical Profile

The target compound incorporates a 4-chlorobenzyl (para-chlorobenzyl) substituent, whereas the analog N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide carries a 2-chlorobenzyl (ortho-chlorobenzyl) group and lacks the second chlorine on the benzamide ring . This results in different molecular formulas (target: C₁₉H₁₅Cl₂NO₂, MW 360.2; comparator: C₁₉H₁₆ClNO₂, MW 325.8) and a distinct lipophilicity profile—the target compound has two chlorine atoms vs. one, predicting higher logP and altered membrane permeability [1]. In the benzamide chemotype literature, para-chlorobenzyl substitution has been associated with enhanced CETP inhibitory activity compared to alternative benzyl substitution patterns [2].

4‑ClBz vs 2‑ClBz Substituent

Head‑to‑head

Target: dual Cl (MW 360.2); analog: single Cl (MW 325.8). Predicted ΔlogP ≈ +0.7 (Hansch π).

Dual chlorine increases lipophilicity, potentially affecting membrane permeability and protein binding.

logP estimate based on class‑level Hansch constant; empirical measurement advised.

Evidence Dimension	Chlorobenzyl substitution pattern and chlorine atom count
Target Compound Data	4-Chlorobenzyl (para); two chlorine atoms total; MF C₁₉H₁₅Cl₂NO₂, MW 360.2
Comparator Or Baseline	N-(2-Chlorobenzyl)-N-(furan-2-ylmethyl)benzamide: 2-chlorobenzyl (ortho); one chlorine atom total; MF C₁₉H₁₆ClNO₂, MW 325.8
Quantified Difference	ΔMW = 34.4 g/mol; ΔCl count = 1; distinct MF. Predicted ΔlogP ≈ +0.7 (class-level inference based on Cl substituent contribution) [1]
Conditions	Molecular formula and MW from vendor datasheets; logP contribution estimated from Hansch π constant for aromatic Cl

Why This Matters

The dual-chlorine architecture of the target compound provides a distinct physicochemical vector compared to mono-chlorinated analogs, which is relevant when designing compound libraries for cell permeability screening or when a higher-electron-withdrawing environment on the benzamide core is required.

• [1] Class-level inference. Hansch, C., Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. Aromatic Cl: π = +0.71. View Source
• [2] Abu Khalaf, R. et al. CETP Inhibitory Activity of Chlorobenzyl Benzamides: QPLD Docking, Pharmacophore Mapping, and Synthesis. Letters in Drug Design & Discovery, 2017, 14, 1391. Benzamide 8a with p-trifluoromethoxy substitution showed best CETP IC₅₀ of 1.6 µM. View Source

Furan vs. Tetrahydrofuran Ring: Aromaticity and Electronic Property Contrast

The target compound contains an aromatic furan ring (C₄H₃O) as the N-substituent, whereas the analog 4-chloro-N-(4-chlorobenzyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide incorporates a saturated tetrahydrofuran (THF) ring . This results in different molecular formulas (C₁₉H₁₅Cl₂NO₂ for furan vs. C₁₉H₁₉Cl₂NO₂ for THF) and fundamentally different electronic character: the furan ring contributes 6 π-electrons to an aromatic system capable of π-π stacking interactions with protein aromatic residues, while the THF ring is an aliphatic ether with no aromatic character. The furan oxygen lone pair is delocalized into the aromatic π-system (reducing its H-bond acceptor basicity), whereas the THF oxygen retains a localized lone pair with stronger H-bond acceptor capacity [1].

Furan vs THF Ring

Head‑to‑head

Target: aromatic furan (6π); analog: saturated THF. ΔMW = 4.1. Furan enables π‑stacking; THF lacks aromatic character.

Aromatic furan supports π‑interactions with aromatic protein residues; THF provides only H‑bond acceptor.

Electronic property data from standard heterocyclic chemistry references.

Evidence Dimension	Heterocycle aromaticity and electronic properties
Target Compound Data	Furan ring: aromatic, 6π-electron system, MF C₁₉H₁₅Cl₂NO₂, MW 360.2
Comparator Or Baseline	4-Chloro-N-(4-chlorobenzyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide: THF ring, saturated, MF C₁₉H₁₉Cl₂NO₂, MW 364.3
Quantified Difference	ΔMW = 4.1 g/mol; ΔH count = 4. Furan: aromatic (6π); THF: non-aromatic. pKa of conjugate acid: furan ≈ -2 to -3 (very weakly basic); THF ≈ -2 to -4 (moderate ether basicity) [1]
Conditions	Electronic property data from standard organic chemistry references (March's Advanced Organic Chemistry, 7th Ed.)

Why This Matters

The aromatic furan ring enables π-stacking and CH-π interactions that are absent in the saturated THF analog. For fragment-based screening campaigns targeting proteins with aromatic-rich binding pockets, the furan-containing target compound provides a distinct pharmacophore element not achievable with the THF analog.

• [1] Smith, M.B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th Edition. Wiley, 2013. Chapter on aromaticity and heterocyclic chemistry. View Source

Synthetic Tractability: Modular N,N-Disubstituted Benzamide Scaffold with Two Orthogonal Diversification Handles

The target compound's architecture—a tertiary benzamide with two distinct N-substituents (4-chlorobenzyl and furan-2-ylmethyl)—provides two synthetically addressable diversification points, whereas simpler analogs such as 2-chloro-N-(furan-2-ylmethyl)benzamide possess only a single N-substituent and consequently offer fewer vectors for library expansion . The 4-chlorobenzyl group can undergo nucleophilic aromatic substitution at the para-chloro position under appropriate catalysis, while the furan ring can be functionalized via electrophilic substitution or metalation at the C5 position, enabling orthogonal late-stage derivatization [1]. The amide bond itself can be reduced to the tertiary amine, providing access to a distinct chemotype from a single precursor.

Synthetic Diversification

Head‑to‑head

Target: N,N‑disubstituted, 3 handles (para‑Cl, furan C5, ortho‑Cl). Analog: mono‑substituted, 2 handles.

More diversification sites support parallel library synthesis; tertiary amide avoids NH reactivity.

Based on structural assessment and retrosynthetic analysis.

Evidence Dimension	Number of synthetically addressable diversification sites
Target Compound Data	3 diversification sites: (1) 4-chlorobenzyl para-Cl, (2) furan C5 position, (3) benzamide ortho-Cl; N,N-disubstituted amide scaffold
Comparator Or Baseline	2-Chloro-N-(furan-2-ylmethyl)benzamide: 2 diversification sites (benzamide ortho-Cl, furan C5); mono-substituted amide (secondary amide)
Quantified Difference	Target = N,N-disubstituted (tertiary amide); simpler analog = mono-substituted (secondary amide). Target has ≥1 additional diversification handle.
Conditions	Structural assessment based on published molecular structures and standard retrosynthetic analysis

Why This Matters

For medicinal chemistry teams conducting parallel synthesis or library enumeration, a scaffold with three diversification handles offers exponentially greater chemical space coverage than mono-substituted analogs. The target compound's N,N-disubstituted architecture also eliminates the H-bond donor character of secondary amides, which can improve membrane permeability in cell-based assays.

• [1] Joule, J.A., Mills, K. Heterocyclic Chemistry, 5th Edition. Wiley, 2010. Chapter on furan reactivity: electrophilic substitution at C5; metalation at C5. View Source

Class-Level Benzamide Pharmacophore: Chlorobenzyl-Benzamide Motif Validated in CETP and Chemokine Receptor Inhibition

Although no direct biological data are published for the specific target compound within publicly accessible databases such as ChEMBL, BindingDB, or PubMed as of the search date, the N-(4-chlorobenzyl)benzamide chemotype to which it belongs has demonstrated validated biological activity in peer-reviewed studies [1][2]. Chlorobenzyl-substituted benzamides have shown CETP inhibitory activity with IC₅₀ values in the low micromolar range (e.g., benzamide 8a: IC₅₀ = 1.6 µM) [1]. Separately, nitrogen-containing heterocyclic compounds incorporating aromatic amide motifs have been claimed as CCR1/CCR5 antagonists with therapeutic relevance for inflammatory and autoimmune indications [2]. The target compound, bearing both the 4-chlorobenzyl-benzamide pharmacophore and a furan heterocycle, structurally intersects these two bioactive chemotype spaces. Importantly, the ortho-chloro substitution on the benzamide ring represents a distinct SAR point relative to the para-substituted analogs that dominate the CETP literature [1].

Class‑Level Pharmacophore

Class‑level

Chlorobenzyl benzamide chemotype: reported CETP IC₅₀ ~1.6 µM (analog); CCR1/CCR5 antagonism reported. Target ortho‑Cl is underexplored SAR vector.

Compound intersects two bioactive chemotype spaces; supports screening in CETP and chemokine receptor assays.

No direct bioactivity data for this CAS; class‑level inference. Requires screening validation.

Evidence Dimension	Pharmacophore class validation
Target Compound Data	Belongs to N-(4-chlorobenzyl)benzamide chemotype with additional ortho-Cl and furan features; no direct IC₅₀ data available for this specific CAS number
Comparator Or Baseline	Benzamide 8a (CETP inhibitor class): IC₅₀ = 1.6 µM (p-trifluoromethoxy substituent) [1]. CCR1/CCR5 antagonist chemotype: nitrogen-containing heterocyclic amides [2].
Quantified Difference	No direct quantitative comparison possible for this compound; class-level activity range for benzamide chemotype: IC₅₀ ~1–100 µM depending on substitution pattern [1]
Conditions	CETP inhibition assay (in vitro); CCR1/CCR5 binding assays (in vitro). Specific assay conditions for target compound not available.

Why This Matters

The target compound sits at the intersection of two validated bioactive chemotype spaces, making it a rational selection for screening libraries targeting CETP, chemokine receptors, or related GPCR/enzyme targets. Its ortho-chloro substitution represents an underexplored SAR vector within this chemotype class, offering potential novelty advantages over the more common para-substituted benzamides.

• [1] Abu Khalaf, R. et al. CETP Inhibitory Activity of Chlorobenzyl Benzamides: QPLD Docking, Pharmacophore Mapping, and Synthesis. Letters in Drug Design & Discovery, 2017, 14, 1391. Benzamide 8a IC₅₀ = 1.6 µM. View Source
• [2] Habashita, H. et al. Heterocyclic Compound Containing Nitrogen Atom and Use Thereof. US Patent Application US20070043079 A1. February 22, 2007. Claims CCR1/CCR5 antagonism. View Source

High-Value Application Scenarios for 2-Chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide

Reference Standard for GC-MS and NMR Quality Control in Screening Library Management

For core facilities and compound management groups that maintain large screening libraries, 2-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide can serve as a system suitability reference standard for GC-MS and NMR quality control workflows. Its authenticated spectra in the Wiley Registry and KnowItAll libraries [1] enable direct spectral matching for identity confirmation and purity assessment, eliminating the need to commission custom spectral acquisition for this compound class. This is particularly valuable given that structurally similar analogs such as the 4-chloro isomer lack equivalent curated spectral data, making the target compound the most analytically defensible choice for method validation in chlorobenzyl-furan benzamide analytical protocols.

Ortho-Chloro Benzamide Probe for Structure-Activity Relationship (SAR) Studies

Medicinal chemistry teams exploring the SAR of chlorobenzyl benzamides—particularly those targeting CETP [1] or chemokine receptors such as CCR1/CCR5 —can deploy this compound as the ortho-chloro benzamide representative in a systematic positional isomer matrix. By comparing its biological profile directly against the 4-chloro isomer (CAS 879949-74-3) [2] and the 3-chloro isomer (CAS 879936-82-0) [3], researchers can quantify the impact of chlorine positional isomerism on target affinity, selectivity, and ADME parameters. The compound's N,N-disubstituted tertiary amide architecture also eliminates the confounding H-bond donor effect present in secondary benzamide controls .

Furan-Containing Fragment for π-Stacking Interaction Screening

In fragment-based drug discovery (FBDD) campaigns targeting proteins with aromatic-rich binding pockets, the aromatic furan ring of the target compound provides a distinct π-electron surface for stacking interactions that is absent in saturated tetrahydrofuran analogs [1]. The compound can be screened by SPR, NMR, or X-ray crystallography to detect furan-mediated π-π or CH-π binding events, with the 4-chlorobenzyl group serving as a secondary hydrophobic anchor. The ortho-chloro substituent on the benzamide ring offers an additional heavy-atom signature for anomalous scattering in crystallographic studies, facilitating unambiguous binding mode determination.

Three-Handle Scaffold for Parallel Library Synthesis and Late-Stage Diversification

Synthetic chemistry groups conducting parallel library synthesis can utilize this compound as a parent scaffold with three chemically orthogonal diversification handles: (i) nucleophilic aromatic substitution or cross-coupling at the 4-chlorobenzyl para-chlorine, (ii) electrophilic substitution or directed metalation at the furan C5 position, and (iii) functionalization or replacement at the benzamide ortho-chlorine [1]. This versatility exceeds that of mono-substituted analogs such as 2-chloro-N-(furan-2-ylmethyl)benzamide [2], enabling the rapid construction of diverse compound arrays from a single commercially available precursor. The tertiary amide linkage also precludes undesired N-H reactivity under basic or metallation conditions, streamlining synthetic protocols.

Application

Selection Property

Validation Focus

Analytical reference standard for screening library QC

Authenticated spectral match (Wiley/KnowItAll)

Spectral identity & purity assessment

SAR positional isomer matrix for benzamide chemotype

Ortho‑chloro substitution topology

Positional isomer impact on target engagement & ADME

π‑stacking fragment screening (SPR/NMR/X‑ray)

Aromatic furan ring for π‑interactions

Furan‑mediated binding events & crystallographic phasing

Parallel synthesis of diverse compound arrays

Three orthogonal diversification handles

Late‑stage derivatization efficiency & scope

• [1] SpectraBase (Wiley). 2-Chloro-N-[(4-chlorophenyl)methyl]-N-(furan-2-ylmethyl)benzamide. Compound ID: KTSqcrQbXBR. https://spectrabase.com/compound/KTSqcrQbXBR (accessed 2026-05-10). View Source
• [2] For Scenario 2: Abu Khalaf, R. et al. CETP Inhibitory Activity of Chlorobenzyl Benzamides. Letters in Drug Design & Discovery, 2017, 14, 1391. View Source
• [3] For Scenario 2: Habashita, H. et al. US Patent Application US20070043079 A1. February 22, 2007. View Source
• [4] For Scenario 4: Joule, J.A., Mills, K. Heterocyclic Chemistry, 5th Edition. Wiley, 2010. Furan reactivity. View Source